Cas no 79785-45-8 (3-Octyloxybenzoic acid)

• Product Name: 3-Octyloxybenzoic acid
• CAS No: 79785-45-8
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD11542702
• CID: 2802469
• Update Time: 2025-10-05

3-Octyloxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Octyloxybenzoic acid

• MDL： MFCD11542702
• Inchi： 1S/C15H22O3/c1-2-3-4-5-6-7-11-18-14-10-8-9-13(12-14)15(16)17/h8-10,12H,2-7,11H2,1H3,(H,16,17)
• InChI Key： HWFCEJRFZZMNLX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CCCCCCCC

Additional information on 3-Octyloxybenzoic acid

3-Octyloxybenzoic Acid: A Comprehensive Overview

3-Octyloxybenzoic acid, with the CAS number 79785-45-8, is a compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound, also referred to as octyl benzoate, belongs to the broader category of benzoic acids, which are widely used in various industries including pharmaceuticals, agrochemicals, and materials science.

The structure of 3-octyloxybenzoic acid consists of a benzoic acid moiety with an octyl group attached via an ether linkage at the meta position. This structural arrangement imparts specific chemical and physical properties that make it suitable for diverse applications. Recent studies have highlighted its role in enhancing the stability and bioavailability of active pharmaceutical ingredients (APIs), making it a valuable excipient in drug delivery systems.

In the realm of materials science, 3-octyloxybenzoic acid has been explored for its potential in synthesizing advanced polymers and surfactants. Its ability to form stable emulsions and coatings has made it a subject of interest in both academic and industrial settings. Researchers have also investigated its use in creating biocompatible materials for medical devices, where its non-toxic nature and excellent compatibility with biological systems are highly advantageous.

The synthesis of 3-octyloxybenzoic acid typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, reducing the overall cost and environmental impact associated with its manufacture.

In terms of toxicity and safety profiles, studies have demonstrated that 3-octyloxybenzoic acid exhibits low toxicity when used at recommended levels. However, ongoing research is focused on understanding its long-term effects on human health and the environment, particularly in light of its increasing use in consumer products.

The application of 3-octyloxybenzoic acid in agrochemicals is another area that has seen significant growth. Its ability to enhance the solubility and efficacy of pesticides has led to its incorporation into formulations designed to improve crop yields while minimizing environmental impact.

In conclusion, 3-octyloxybenzoic acid, with its versatile properties and wide-ranging applications, continues to be a focal point in scientific research. As new findings emerge, this compound is poised to play an even more critical role in various industries, driving innovation and contributing to sustainable development.